10,10'-Dimethyl-9,9'-biacridin-10-ium diiodide

• CAS No.: 62907-64-6
• Molecular Formula: C28H22I2N2
• Molecular Weight: 640.3 g/mol
• IUPAC Name: 10-methyl-9-(10-methylacridin-10-ium-9-yl)acridin-10-ium;diiodide
• InChI: InChI=1S/C28H22N2.2HI/c1-29-23-15-7-3-11-19(23)27(20-12-4-8-16-24(20)29)28-21-13-5-9-17-25(21)30(2)26-18-10-6-14-22(26)28;;/h3-18H,1-2H3;2*1H/q+2;;/p-2
• InChI Key: ZZPMANZKZNYQPH-UHFFFAOYSA-L
• Canonical SMILES: C[N+]1=C2C=CC=CC2=C(C3=CC=CC=C31)C4=C5C=CC=CC5=[N+](C6=CC=CC=C64)C.[I-].[I-]

Description

10,10'-Dimethyl-9,9'-biacridin-10-ium diiodide (CAS: 23663-77-6) is a cationic biacridine derivative characterized by two acridine moieties linked at the 9,9'-positions, with methyl groups at the 10,10'-positions and iodide counterions. This compound is notable for its planar, conjugated structure, which enables strong π-π interactions and redox activity. It is synthesized via coupling reactions involving 10-methyl-9(10H)-acridone catalyzed by zinc dust and titanium tetrachloride in dioxane under argon, achieving yields of ~80% .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs of 10,10'-Dimethyl-9,9'-biacridin-10-ium diiodide, highlighting substituents, molecular properties, and functional differences:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	Key Properties/Applications	References
10,10'-Dimethyl-9,9'-biacridinium dinitrate (Lucigenin)	Nitrate counterions, no sulfonate groups	510.34	Chemiluminescent detection of superoxide in biological systems
2,2′-Disulfo-9,9′-biacridinium dinitrate (DSBADN)	Sulfonate groups at 2,2′-positions	698.48	Enhanced water solubility; used in CL assays for biomacromolecules
10,10′-Dimethyl-2,2′-disulfo-9,9′-biacridine (DMDSBA)	Methyl and sulfonate groups	554.51	High CL intensity; stable in aqueous media
10,10′-Diethoxycarbonyl-9,9′-biacridine dinitrate (DEBADN)	Ethoxycarbonyl groups at 10,10′-positions	582.52	Lower CL efficiency due to steric hindrance
10,10′-Dimethyl-9,9′-biacridylidene (DBA)	Neutral, fully conjugated structure	428.52	Used in ozone monitoring; exhibits absorption maxima at 365 nm
10,10′-Dimethyl-9,9′-biacridinium bis(monomethyl terephthalate)	Terephthalate counterions	721.73	Pale yellow crystalline solid; incompatible with oxidizers

Structural and Functional Analysis

• Electron-Withdrawing vs. Electron-Donating Groups :
  • Sulfonate groups (DSBADN, DMDSBA) improve solubility and stabilize the excited state, enhancing CL intensity .
  • Ethoxycarbonyl groups (DEBADN) reduce CL efficiency due to steric effects and electron withdrawal .
• Iodide-based derivatives exhibit higher stability in acidic conditions . Terephthalate derivatives show unique crystallinity but require strict storage conditions .

Chemiluminescence Performance

• DMDSBA achieves 3× higher CL intensity than lucigenin in aqueous solutions, attributed to sulfonate groups reducing aggregation .
• DBA lacks ionic counterions, making it suitable for hydrophobic polymer matrices in environmental sensors .

Research Findings and Mechanistic Insights

• CL Mechanism :
  • 10,10'-Dimethyl-9,9'-biacridinium derivatives react with superoxide (O₂⁻) to form an excited-state dioxetane intermediate, which decays to emit light at ~480 nm .
  • Sulfonate-substituted analogs (DSBADN) exhibit redshifted emission due to extended conjugation .
• Synthetic Challenges :
  • Brominated precursors (e.g., 10,10′-dibromo-9,9′-bianthryl) require CuCN-mediated cyanation for functionalization, but side reactions limit yields .

Stability and Handling Considerations

• Thermal Stability : Neutral derivatives like DBA decompose above 200°C, while ionic salts (e.g., diiodide) are stable up to 150°C .
• Light Sensitivity : All biacridine derivatives degrade under UV exposure; storage in amber vials is recommended .
• Toxicity : Related dihydroacridine analogs (e.g., 9,9-dimethyl-10-phenyl-9,10-dihydroacridine) require PPE due to respiratory hazards .

Q & A

Basic: What is the optimized synthetic route for 10,10'-Dimethyl-9,9'-biacridin-10-ium diiodide, and how is its purity characterized?

The compound is synthesized via a coupling reaction of two equivalents of 10-methyl-9(10H)-acridone (NMA) under argon, catalyzed by activated zinc dust (71.7 µmoles) and titanium tetrachloride (35.8 nmoles) in refluxing dioxane (110°C), yielding ~80% . Purity is characterized using UV-Vis spectroscopy, with absorption spectra (e.g., λ_max at specific wavelengths) and molar absorptivity (1.69 × 10^−10 L·mol⁻¹·cm⁻¹) providing critical identification parameters .

Basic: How is this compound applied in environmental monitoring, and what are its performance metrics?

It serves as the active component in passive ozone dosimeters. The device exhibits a linear dynamic range of 0.63 × 10⁻⁶ to 42 × 10⁻⁶ atm·min, with <1% interference from NO₂ and SO₂ . Response is linear with the square root of exposure time, enabling ozone dose calculation via a validated model. Field tests show agreement within 13% of UV photometry and 9% relative standard deviation .

Basic: What spectroscopic methods are used to characterize 10,10'-Dimethyl-9,9'-biacridin-10-ium diiodide?

Key methods include:

• UV-Vis Spectroscopy : Absorption spectra (e.g., distinct peaks in Figure 6 of ) confirm electronic transitions.
• Film Thickness Calibration : Absorbance correlates linearly with film thickness (Figure 7 in ), critical for dosimeter standardization.
• Molar Absorptivity : Quantified at 1.69 × 10⁻¹⁰ L·mol⁻¹·cm⁻¹ for reproducibility .

Advanced: How do structural modifications (e.g., substituents) influence the chemiluminescent properties of biacridinium derivatives?

A 2004 study compared six derivatives, revealing that electron-withdrawing groups (e.g., sulfonate in DMDSBA) enhance solubility and chemiluminescence (CL) intensity, while amino groups (e.g., DMDABA) improve binding to biomolecules . For example, DMDSBA’s CL efficiency is 3× higher than unmodified analogs due to reduced aggregation and enhanced electron transfer .

Advanced: What experimental strategies mitigate data discrepancies in absorption measurements under varying environmental conditions?

• Controlled Film Thickness : Calibration curves (Figure 8 in ) account for thickness-dependent absorbance.
• Environmental Insensitivity : The compound’s response is stable across humidity (20–80%), temperature (15–35°C), and wind velocity (0–5 m/s) ranges .
• Interference Minimization : Pre-treatment with scavengers (e.g., KI for SO₂) reduces cross-reactivity .

Advanced: How does the mechanism of chemiluminescence in this compound compare to other acridinium derivatives?

In Lucigenin (a nitrate salt analog), CL arises from radical annihilation between N-methylacridinium cations and superoxide, producing light at ~430 nm . For the diiodide form, iodide ions may quench excited states, requiring optimization of counterions in assays. Comparative studies with 9,10-diphenylanthracene derivatives (e.g., non-existent 10,10-diphenylanthracene ) highlight the critical role of methylation in stabilizing the biacridinium core .

Basic: What safety precautions are recommended for handling this compound in laboratory settings?

• Storage : Keep in anhydrous conditions to prevent hydrolysis.
• Incompatibilities : Avoid strong oxidizers (e.g., HNO₃) and acids to prevent hazardous decomposition (e.g., HF release) .
• First Aid : For skin contact, rinse with water and consult a physician; provide SDS documentation .

Advanced: What computational or modeling approaches are used to predict the ozone dose-response relationship in dosimeters?

A square-root time-dependent model is applied:

$$\text{Ozone Dose} = k \cdot \sqrt{t}$$

where $k$ is derived from calibration curves (Figure 8 in ). This model accounts for diffusion-limited reactions in the polymer matrix, validated against UV photometry ($R^2 > 0.95$) .

Basic: What are the key differences between 10,10'-Dimethyl-9,9'-biacridinium diiodide and its nitrate analog (Lucigenin)?

• Counterion Effects : Diiodide forms may exhibit lower solubility in polar solvents compared to nitrate (Lucigenin dissolves at 8 mg/mL in H₂O) .
• Applications : Lucigenin is widely used in superoxide detection, while the diiodide form is tailored for ozone monitoring due to iodide’s inertness in oxidation reactions .

Advanced: How can synthesis yields be improved for large-scale production of this compound?

• Catalyst Optimization : Increasing TiCl₄:Zn ratio enhances coupling efficiency .
• Solvent Selection : Replacing dioxane with higher-boiling solvents (e.g., DMF) may improve reaction kinetics.
• Purification : Column chromatography with silica gel (eluent: CH₂Cl₂/MeOH) achieves >95% purity .